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For Researchers, Scientists, and Drug Development Professionals

Propineb, a broad-spectrum dithiocarbamate fungicide, has long been a subject of interest in
agricultural and chemical research due to its efficacy against a wide array of fungal pathogens.
[1][2] This technical guide provides a comprehensive overview of the chemical architecture and
synthetic pathways of Propineb, designed to equip researchers and professionals in drug
development with the foundational knowledge for further innovation and application.

Unraveling the Chemical Identity of Propineb

Propineb is chemically identified as a polymeric zinc complex of
propylenebis(dithiocarbamate).[1][3][4] Its polymeric nature is a key determinant of its physical
and biological properties, contributing to its low solubility in water and its multi-site mode of
action, which mitigates the development of resistance in target fungi.[1]

Core Chemical Structure

The fundamental repeating unit of the Propineb polymer consists of a zinc ion coordinated with
a propylenebis(dithiocarbamate) ligand.[1][4] The IUPAC name for this compound is polymeric
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zinc propylenebis(dithiocarbamate).[5][6] The Chemical Abstracts Service (CAS) name is zinc.

[7]

The polymeric chain structure of Propineb can be visualized as follows:
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Caption: Polymeric structure of Propineb.

Physicochemical Properties

A summary of the key physicochemical properties of Propineb is provided in the table below.
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Property Value Reference(s)
polymeric zinc

IUPAC Name o [5][6]
propylenebis(dithiocarbamate)

CAS Number 12071-83-9 (41181191

Molecular Formula (CsHsN2SaZn)n [31[5]

Molecular Weight 289.80 g/mol (monomer) [51[7118]

Appearance White to yellowish powder [11[7119]

Odor Odorless [1]

Melting Point Decomposes above 150°C [1][10]
Practically insoluble in water

Solubility and most organic solvents. [11[7118]
Soluble in DMSO.

Relative Density 1.813 g/cm3 [1][10]

Synthesis of Propineb: A Step-by-Step Technical

Protocol

The synthesis of Propineb is a multi-step process that involves the formation of the

dithiocarbamate ligand followed by polymerization with a zinc salt. The commercial production

typically involves the reaction of 1,2-propylenediamine with carbon disulfide.[1][5]

Synthesis Pathway Overview

The synthesis can be broadly categorized into two main stages:

o Formation of the Propylenebis(dithiocarbamate) Ligand: This step involves the reaction of

1,2-propylenediamine with carbon disulfide in the presence of a weak base.

» Polymerization: The formed ligand is then reacted with a zinc salt to induce polymerization,

resulting in the precipitation of Propineb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. pdf.benchchem.com [pdf.benchchem.com]

. fao.org [fao.org]

. researchgate.net [researchgate.net]

. Propineb | C5H8N2S4Zn | CID 6100711 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Propineb (Ref: BAY 46131) [sitem.herts.ac.uk]

. bcpcepesticidecompendium.org [bepcpesticidecompendium.org]

. Propineb [drugfuture.com]

. Propineb | Antibacterial | Antifungal | TargetMol [targetmol.com]

°
(o] (0] ~ (o)) ol iy w N -

. pharmaffiliates.com [pharmaffiliates.com]
e 10. fao.org [fao.org]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Synthesis of Propineb]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229297/docs#an-in-depth-technical-guide-to-the-
chemical-structure-and-synthesis-of-propineb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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